BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Tin(IV) Acetate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tin(1V) acetate

Cat. No.: B1588431

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of tin(IV) acetate, a significant
organotin compound. It details the chemical formula, structure, physicochemical properties, and
synthesis of this compound. Emphasis is placed on providing actionable experimental protocols
and clearly presented data to support research and development activities. While the precise
crystal structure of tin(IV) acetate is not readily available in published literature, this guide
compiles the current understanding of its molecular geometry and properties.

Chemical Formula and Structure

Tin(IV) acetate, also known as stannic acetate, is the tin(IV) salt of acetic acid.[1] Its chemical
formula is Sn(CHsCOO)a, with the alternative representation CsH120sSn.[2][3][4]

The molecular structure consists of a central tin atom in the +4 oxidation state (Sn*+) bonded to
four acetate ligands.[3][5] It is characterized as having a tetra-coordinated Sn(IV) center.[5]
While a definitive crystal structure determined by X-ray crystallography is not publicly available,
the structure is understood to involve the tin atom bonded to the oxygen atoms of the four
acetate groups. The exact nature of the bonding and the coordination geometry (i.e., whether
the acetate ligands are monodentate or bidentate, leading to a higher coordination number)
has not been definitively established in the literature reviewed.

Physicochemical Properties
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Tin(IV) acetate is a white, crystalline solid, often appearing as needles.[1] It is known to be
highly sensitive to moisture and will decompose in water to form tin(IV) hydroxide and acetic
acid.[1][6] This hygroscopic nature necessitates handling and storage under anhydrous
conditions.[7] The compound is soluble in organic solvents such as acetone and benzene.[4]

Table 1: Physicochemical Properties of Tin(IV) Acetate

Property Value Reference(s)
Molecular Formula Sn(CH3COO)4 or CsH1208Sn [1112]14]
Molar Mass 354.89 g/mol [2][5]

White crystalline
Appearance [1][6]
powder/needles

Melting Point 232-233 °C or 242 °C [41[8]

Soluble in acetone and

Solubility benzene. Insoluble in water [1114]
(decomposes).
CAS Number 2800-96-6 [9]

Synthesis of Tin(IV) Acetate

Several synthetic routes for tin(IV) acetate have been reported, offering flexibility in starting
materials and reaction conditions.

Synthesis from Tetraphenyltin

A high-yield, one-step synthesis involves the reaction of tetraphenyltin with a refluxing mixture
of acetic acid and acetic anhydride.[7] This method is advantageous as it starts from readily
available materials.[7]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1588431?utm_src=pdf-body
https://en.wikipedia.org/wiki/Tin(IV)_acetate
https://en.wikipedia.org/wiki/Tin(IV)_acetate
https://ereztech.com/tiniv-acetate-cas-2800-96-6/
https://www.tandfonline.com/doi/pdf/10.1080/00945718308059330
https://www.chembk.com/en/chem/Tin(IV)%20Acetate
https://www.benchchem.com/product/b1588431?utm_src=pdf-body
https://en.wikipedia.org/wiki/Tin(IV)_acetate
https://pubchem.ncbi.nlm.nih.gov/compound/9863446
https://www.chembk.com/en/chem/Tin(IV)%20Acetate
https://pubchem.ncbi.nlm.nih.gov/compound/9863446
https://www.sigmaaldrich.com/TW/zh/product/aldrich/345172
https://en.wikipedia.org/wiki/Tin(IV)_acetate
https://ereztech.com/tiniv-acetate-cas-2800-96-6/
https://www.chembk.com/en/chem/Tin(IV)%20Acetate
https://www.americanelements.com/tin-iv-acetate-2800-96-6
https://en.wikipedia.org/wiki/Tin(IV)_acetate
https://www.chembk.com/en/chem/Tin(IV)%20Acetate
https://www.scbt.com/p/tin-iv-acetate-2800-96-6
https://www.benchchem.com/product/b1588431?utm_src=pdf-body
https://www.benchchem.com/product/b1588431?utm_src=pdf-body
https://www.tandfonline.com/doi/pdf/10.1080/00945718308059330
https://www.tandfonline.com/doi/pdf/10.1080/00945718308059330
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Tetraphenyltin Tin(IV) Acetate
(CeHs)aSn

Sn(CHsCOO)a
I Reflux at ~120°C
~16 hours
[ Glacial Acetic Acid (CHsCOOH) }

Benzene
& CsHse

Acetic Anhydride ((CH3CO)20)

Click to download full resolution via product page

Caption: Synthesis of Tin(IV) Acetate from Tetraphenyltin.

Other Synthetic Routes

Alternative methods for the preparation of tin(IV) acetate include:

e The reaction of thallium(l) acetate with tin(IV) iodide in acetic anhydride.[1]

e The reaction of tin(IV) nitrate with a mixture of acetic acid and acetic anhydride.[1]
e The reaction of metallic tin or tin(Il) acetate with an excess of acetic anhydride.[10]
Experimental Protocols

Detailed Protocol for Synthesis from Tetraphenyltin

This protocol is adapted from the method described by Sawyer and Frey (1983).[7]

Materials:

Tetraphenyltin ((CeHs)aSn)

Glacial acetic acid (CH3COOH)

Acetic anhydride ((CH3CO)20)

Dry nitrogen gas

Anhydrous ether
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Apparatus:

A dry 250 mL three-necked round-bottom flask

Reflux condenser

Heating mantle

Magnetic stirrer and stir bar

Apparatus for filtration under an inert atmosphere

Procedure:

Set up the reaction apparatus and flush with dry nitrogen to ensure an inert atmosphere.
Add 12.0 g (0.0220 mol) of tetraphenyltin to the reaction flask.

Introduce a mixture of glacial acetic acid and acetic anhydride. The original literature
suggests an excess of refluxing glacial acetic acid at approximately 120°C.[7] The addition of
acetic anhydride is crucial to prevent hydrolysis of the product.[7]

Maintain a blanket of dry nitrogen throughout the experiment.

Heat the reaction mixture to reflux at approximately 120°C with continuous stirring.
Continue the reflux for about 16 hours.

After the reaction is complete, cool the mixture.

The product, tin(IV) acetate, will precipitate as colorless, needle-like crystals.
Isolate the crystals by filtration, ensuring to maintain a moisture-free environment.
Wash the crystals with anhydrous ether.

Dry the final product under a vacuum.
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Product Characterization: The identity of the product can be confirmed by melting point
determination (reported as 242°C in the study) and infrared spectroscopy to confirm the
absence of phenyl groups and the presence of acetate ligands.[7] Elemental analysis for tin
content can also be performed.

Applications in Research and Development

Tin(lV) acetate is a versatile compound with several applications in chemical synthesis and
materials science:

o Catalysis: It serves as a catalyst in various organic reactions.[3]

e Precursor for Tin Compounds: It is used as a precursor for the synthesis of other tin-
containing compounds, such as tin oxide nanopowder for gas sensors.[5]

» Materials Science: It is utilized in the production of polymers and coatings.[6]

« Nanotechnology: It can be employed as a reducing agent in the synthesis of silver
nanoparticles for conductive inks.[5]

o Plastics Industry: It can act as a stabilizer in the manufacturing of plastics.[3]

Safety and Handling

Tin(IV) acetate is classified as harmful if swallowed, in contact with skin, or if inhaled.[6] It is
essential to handle this compound with appropriate personal protective equipment, including
gloves, safety goggles, and a lab coat. Work should be conducted in a well-ventilated fume
hood. Due to its high sensitivity to moisture, it must be stored in a tightly sealed container in a
dry, inert atmosphere.[6]

Conclusion

Tin(IV) acetate is a valuable reagent and precursor in various fields of chemical research and
industry. While its detailed solid-state structure remains to be fully elucidated, its synthesis and
properties are well-documented, enabling its use in a range of applications. The provided
experimental protocol offers a reliable method for its preparation in a laboratory setting. Further
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research into the crystallography of tin(IV) acetate would provide deeper insights into its
structure-property relationships.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1588431?utm_src=pdf-body
https://www.benchchem.com/product/b1588431?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Tin(IV)_acetate
https://pubchem.ncbi.nlm.nih.gov/compound/9863446
https://www.guidechem.com/encyclopedia/tin-iv-acetate-dic10952.html
https://www.chembk.com/en/chem/Tin(IV)%20Acetate
https://www.sigmaaldrich.com/TW/zh/product/aldrich/345172
https://ereztech.com/tiniv-acetate-cas-2800-96-6/
https://www.tandfonline.com/doi/pdf/10.1080/00945718308059330
https://www.americanelements.com/tin-iv-acetate-2800-96-6
https://www.scbt.com/p/tin-iv-acetate-2800-96-6
https://patentimages.storage.googleapis.com/pdfs/f3cc4423a3c58ca7095d/EP1307465B1.pdf
https://www.benchchem.com/product/b1588431#tin-iv-acetate-chemical-formula-and-structure
https://www.benchchem.com/product/b1588431#tin-iv-acetate-chemical-formula-and-structure
https://www.benchchem.com/product/b1588431#tin-iv-acetate-chemical-formula-and-structure
https://www.benchchem.com/product/b1588431#tin-iv-acetate-chemical-formula-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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